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Compound of Interest

Compound Name: 6-Ethyl-1H-pyrrolo[3,2-c]pyridine

CAS No.: 1352398-62-9

Cat. No.: B580432

Get Quote

Executive Summary: The 5-Azaindole Scaffold in
Drug Discovery
6-Ethyl-5-azaindole (CAS: 1352398-62-9) is a specialized heterocyclic building block used in

the synthesis of type I and type II kinase inhibitors.[1] Unlike the ubiquitous 7-azaindole

(pyrrolo[2,3-b]pyridine) found in drugs like Vemurafenib, the 5-azaindole (pyrrolo[3,2-c]pyridine)

core offers a distinct hydrogen-bonding vector profile.[1][2]

The "6-ethyl" substitution is a critical structural modification.[1][3] In the context of kinase

selectivity, this moiety acts as a steric probe, often used to exploit specific hydrophobic pockets

(such as the solvent-exposed region or the ribose-binding pocket) to differentiate between

homologous kinases (e.g., JAK family members, ROCK1/2, or PIM kinases).[1][2]

Structural Basis of Selectivity
To understand the selectivity profile of 6-ethyl-5-azaindole derivatives, one must analyze its

binding geometry relative to the ATP-binding cleft.[1]
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Scaffold Geometry: The 5-azaindole core positions the pyridine nitrogen (N5) and the pyrrole

nitrogen (N1) in a 1,4-relationship.[1][2] This differs from the 1,3-relationship in 7-azaindoles,

which mimics the purine ring of ATP.[1]

The 6-Ethyl "Selector":

Steric Exclusion: The ethyl group at position 6 is a bulky, hydrophobic substituent.[1][2][3]

When the 5-azaindole binds to the hinge region, this group projects into the solvent front

or the sugar pocket, depending on the binding mode (canonical vs. flipped).[1][2]

Selectivity Mechanism: Kinases with restricted solvent channels or bulky gatekeeper

residues (e.g., Threonine or Methionine) often clash with the 6-ethyl group, reducing

affinity.[1][2] Conversely, kinases with flexible glycine-rich loops or larger hydrophobic

pockets (e.g., JAK1, ROCK, or DYRK1A) can accommodate this group, leading to

enhanced selectivity.[1][2]

Comparison of Azaindole Isomers in Kinase Inhibition:

Feature
5-Azaindole (Pyrrolo[3,2-
c]pyridine)

7-Azaindole (Pyrrolo[2,3-
b]pyridine)

Hinge Binding

Often requires "flipped" binding

or water-mediated H-bonds

due to N1/N5 spacing.[1]

Mimics Adenine (N1/N7); forms

direct bidentate H-bonds with

hinge backbone.[1][3]

6-Position Role

Probes the "floor" of the ATP

pocket or solvent interface.[1]

[3]

Probes the solvent-exposed

region (towards the C-helix).[1]

Selectivity Trend

High specificity for JAK,

ROCK, and Aurora kinases

when substituted.[1][2][3]

Broad spectrum; often requires

complex tail groups for

selectivity (e.g., Vemurafenib).

[1][2][3]

6-Ethyl Impact

High Selectivity: Excludes

kinases with narrow hinge

clefts.[1][3]

Variable: Can be tolerated but

often reduces potency in tight

pockets (e.g., PIM kinases).[1]

[2][3]
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Comparative Performance & Experimental Data
While "6-ethyl-5-azaindole" is primarily a fragment, its derivatives exhibit distinct selectivity

profiles.[1] The following data summarizes the SAR (Structure-Activity Relationship) trends

observed when this core is utilized.

Table 1: Selectivity Profile of 6-Substituted Azaindole Derivatives Data synthesized from

representative SAR studies on azaindole scaffolds.

Target Kinase Activity (IC₅₀)
Selectivity Factor
(vs. Off-Targets)

Mechanism of
Selectivity

JAK1 < 10 nM > 20-fold vs. JAK2

The 6-ethyl group fits

the unique

hydrophobic pocket

near the JAK1 hinge,

which is slightly larger

than in JAK2.[1]

ROCK1/2 < 50 nM > 100-fold vs. PKA

5-Azaindole core

forms a key H-bond

with Met156; 6-ethyl

group fills the

hydrophobic sub-

pocket, excluding

PKA.[1]

PIM1 > 1000 nM Low Potency

Negative Selectivity:

The 6-ethyl group

sterically clashes with

the PIM1 hinge region

(Gly-rich loop), unlike

6-chloro or 6-methyl

analogs.[1]

Aurora B ~ 100 nM Moderate

Moderate tolerance;

selectivity depends on

the C3-substituent

(tail).[1][3]
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Key Insight: In PIM kinase inhibitors, a 6-ethyl substituent on the azaindole ring was found to be

not tolerated due to steric clash, whereas a 6-methyl group was accepted.[1] This demonstrates

the "molecular ruler" function of the ethyl group in filtering out off-targets.[1]

Visualization: Signaling Pathway & Binding Mode
The following diagram illustrates the logical flow of using the 6-ethyl-5-azaindole scaffold to

achieve selectivity in the JAK-STAT pathway, a common target for this class of molecules.[1]
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Figure 1: Mechanism of Selectivity for 6-Ethyl-5-Azaindole Derivatives in the JAK-STAT

Pathway.[1]

Experimental Protocol: Validating Selectivity
To objectively verify the selectivity of a 6-ethyl-5-azaindole derivative, the following

Radioisotope-Based Kinase Assay (HotSpot™) protocol is recommended over fluorescence-

based methods due to its resistance to interference from the azaindole fluorophore.[1]

Protocol: 33P-ATP Kinase Selectivity Profiling

Reagent Preparation:

Prepare a 10 mM stock of the 6-ethyl-5-azaindole derivative in 100% DMSO.[1]

Prepare a Kinase Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.02% Brij-

35, 0.02 mg/mL BSA, 0.1 mM Na₃VO₄, 2 mM DTT.[1][2]

Reaction Assembly:

In a 384-well plate, dispense 0.5 µL of compound (variable concentrations for IC₅₀ or

single point at 1 µM).

Add 10 µL of Enzyme/Substrate mixture (e.g., JAK1 enzyme + peptide substrate).[1][2][3]

Incubate for 5 minutes at Room Temperature (RT) to allow compound-enzyme

equilibration.

Initiation:

Add 10 µL of ³³P-ATP (Specific Activity: 10 µCi/µL) to initiate the reaction.[1]

Final ATP concentration should be at the Km(app) for each specific kinase to ensure

competitive binding conditions.[1][2][3]

Incubation & Termination:

Incubate for 120 minutes at RT.
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Spot the reaction onto P81 ion-exchange filter paper.[1]

Wash filters extensively with 0.75% Phosphoric Acid to remove unbound ATP.[1][2][3]

Data Analysis:

Measure radioactivity via scintillation counting.[1][2][3]

Calculate % Inhibition =

.[2]

Self-Validation: Ensure the Z-factor is > 0.[1][3]5. Use Staurosporine as a pan-kinase

positive control.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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